Cas no 887626-22-4 (5-Pyrimidinecarboxylic acid, 4-chloro-6-(trifluoromethyl)-)

4-Chloro-6-(trifluoromethyl)-5-pyrimidinecarboxylic acid is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both chloro and trifluoromethyl substituents enhances its reactivity, making it a versatile intermediate for nucleophilic substitution and cross-coupling reactions. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity in target molecules. This compound is particularly valuable in the development of bioactive compounds, including enzyme inhibitors and heterocyclic scaffolds. High purity grades ensure consistent performance in research and industrial applications.

5-Pyrimidinecarboxylic acid, 4-chloro-6-(trifluoromethyl)- structure

887626-22-4 structure

Product Name:5-Pyrimidinecarboxylic acid, 4-chloro-6-(trifluoromethyl)-

CAS No:887626-22-4

MF:C₆H₂ClF₃N₂O₂

MW:226.540490627289

CID:4296154

PubChem ID:11593790

Update Time:2025-10-29

5-Pyrimidinecarboxylic acid, 4-chloro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 5-Pyrimidinecarboxylic acid, 4-chloro-6-(trifluoromethyl)-
- 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic acid
- 887626-22-4
- 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylicAcid
- EN300-6480219
- Z1322795481
- AKOS027258332
- 852-674-8
- Inchi： 1S/C6H2ClF3N2O2/c7-4-2(5(13)14)3(6(8,9)10)11-1-12-4/h1H,(H,13,14)
- InChI Key： PYRHWRUZGMZBFB-UHFFFAOYSA-N
- SMILES： C1=NC(C(F)(F)F)=C(C(O)=O)C(Cl)=N1

Computed Properties

Exact Mass: 225.9756895Da
Monoisotopic Mass: 225.9756895Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 63.1Å²

5-Pyrimidinecarboxylic acid, 4-chloro-6-(trifluoromethyl)- Pricemore >>

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Enamine	EN300-6480219-1.0g	4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic acid	887626-22-4	95%	1.0g	$1100.0	2023-07-08
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